Cas no 5574-97-0 (Tetrabutylammonium phosphate)

• Product Name: Tetrabutylammonium phosphate
• CAS No: 5574-97-0
• MF: C₁₆H₃₈NO₄P
• MW: 339.450986385345
• MDL: MFCD00064526
• CID: 46012
• PubChem ID: 24868319
• Update Time: 2025-06-25

Tetrabutylammonium phosphate Chemical and Physical Properties

Names and Identifiers

• tetrabutylammonium dihydrogen phosphate
• Tetrabutylammonium phosphate monobasic
• Tetra-n-butylammonium phosphate
• dihydrogen phosphate,tetrabutylazanium
• Tetrabutylammonium phosphate
• Tetrabutylammonium phosphate monobasic, 0.4M solution in acetonitrile, AcroSeal
• TetrabutylaMMoniuM phosphate Monobasic, 0.5M conc. in HPLC grade water, HPLC grade
• IPC-TBA-P (0.5mol/L in Water)
• tetrabutylammonium dihydrogenphosphate
• 1-Butanaminium, N,N,N-tributyl-, phosphate (1:1)
• tetra-n-butylammonium dihydrogen phosphate
• Tetrabutylammonium phosphate monobasic, 99%, HPLC grade
• tetrabutyl ammonium dihydrogen phosphate
• CS-0148893
• tetrabutyl-ammonium dihydrogen phosphate
• 5574-97-0
• Tetra-n-butylammonium phosphate, 0.5M in water
• HY-W096982A
• CHEMBL1078808
• tetrabutylammoniumphosphate
• AS-15201
• H11293
• CRD3CJW5P4
• dihydrogen phosphate;tetrabutylazanium
• TBAP
• A870105
• SCHEMBL610140
• AKOS015950627
• EINECS 226-947-1
• UNII-CRD3CJW5P4
• FT-0635772
• DTXSID4063951
• MFCD00064526
• Tetrabutylammonium hydrogen phosphate
• ARRNBPCNZJXHRJ-UHFFFAOYSA-M
• DB-052787

• MDL： MFCD00064526
• Inchi： 1S/C16H36N.H3O4P/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-5(2,3)4/h5-16H2,1-4H3;(H3,1,2,3,4)/q+1;/p-1
• InChI Key： ARRNBPCNZJXHRJ-UHFFFAOYSA-M
• SMILES： P(=O)([O-])(O)O.[N+](CCCC)(CCCC)(CCCC)CCCC
• BRN： 5196532

Computed Properties

• Exact Mass: 339.25400
• Monoisotopic Mass: 339.254
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.6

Experimental Properties

• Color/Form: Crystallization. Easily hygroscopic
• Density: 1.037 g/mL at 25 °C
• Melting Point: 151-154 °C (lit.)
• Boiling Point: 81-82 °C
• Flash Point: 43 °F
• Refractive Index: n20/D 1.369
• Water Partition Coefficient: dissolution
• PSA: 90.40000
• LogP: 4.51320
• Sensitiveness: Easily absorb moisture
• Color/Form: 1.0 M in H2O
• Solubility: dissolve in water

Tetrabutylammonium phosphate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315,H319
• Warning Statement： P280,P305+P351+P338,P302+P352,P321,P362,P332+P313
• Hazardous Material transportation number：UN 1648 3/PG 2
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26-S36/37-S45-S37/39-S24-S16-S7-S24/25
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Organic phosphoric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Solvents and Organic Chemicals Organic Solvents

Additional information on Tetrabutylammonium phosphate

Tetrabutylammonium Phosphate (CAS No. 5574-97-0): An Overview of Its Properties, Applications, and Recent Research

Tetrabutylammonium phosphate (TBAP), with the CAS number 5574-97-0, is a versatile compound widely used in various scientific and industrial applications. This quaternary ammonium salt is known for its excellent solubility in polar solvents and its ability to form stable complexes with a variety of anions. In this article, we will delve into the chemical properties, applications, and recent research developments of Tetrabutylammonium phosphate.

Chemical Properties

Tetrabutylammonium phosphate is a white crystalline solid with a molecular formula of C₁₆H₃₆N·H₃PO₄. It has a molecular weight of approximately 367.45 g/mol. The compound is highly soluble in water and polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its high solubility makes it an ideal choice for various chemical reactions and analytical techniques.

The structure of Tetrabutylammonium phosphate consists of a tetrabutylammonium cation (C₁₆H₃₆N⁺) and a phosphate anion (H₃PO₄^-). The tetrabutylammonium cation is a large, bulky ion that provides steric hindrance, which can be advantageous in certain catalytic processes and phase transfer catalysis. The phosphate anion, on the other hand, imparts strong acidic properties to the compound, making it useful in acid-catalyzed reactions.

Applications in Chemical Synthesis and Catalysis

Tetrabutylammonium phosphate is extensively used in organic synthesis as a phase transfer catalyst (PTC). PTCs are essential in facilitating reactions between reactants that are immiscible or poorly soluble in each other's phases. By transferring one reactant from one phase to another, PTCs enhance reaction rates and yields. In the case of TBAP, its ability to form stable complexes with anions allows it to effectively shuttle reactive species across phase boundaries.

A recent study published in the Journal of Organic Chemistry highlighted the use of TBAP in the synthesis of complex organic molecules. The researchers demonstrated that TBAP-mediated PTC significantly improved the yield and selectivity of a key intermediate in the synthesis of a novel anti-inflammatory drug. This finding underscores the importance of TBAP in pharmaceutical research and development.

Analytical Chemistry and Material Science Applications

Beyond its role in chemical synthesis, Tetrabutylammonium phosphate finds applications in analytical chemistry and material science. In analytical chemistry, it is used as a reagent for the determination of various anions through ion chromatography and capillary electrophoresis. The high selectivity and sensitivity of these techniques are attributed to the unique properties of TBAP.

In material science, TBAP has been explored for its potential in the preparation of functional materials such as ionic liquids and nanomaterials. A study published in Advanced Materials reported the use of TBAP-based ionic liquids as electrolytes in supercapacitors. The researchers found that these ionic liquids exhibited excellent electrochemical stability and high ionic conductivity, making them promising candidates for energy storage applications.

Toxicology and Environmental Impact

The environmental impact and toxicological properties of chemicals are crucial considerations in their use. While detailed toxicological studies on Tetrabutylammonium phosphate are limited, preliminary data suggest that it has low toxicity when handled properly. However, like any chemical compound, it should be used with appropriate safety measures to prevent exposure to skin or inhalation.

In terms of environmental impact, the biodegradability of quaternary ammonium compounds is an area of ongoing research. Some studies have shown that certain quaternary ammonium compounds can be biodegraded under specific conditions, but more research is needed to fully understand the environmental fate of compounds like TBAP......................